Cas no 52986-71-7 (6-methoxy-1-methyl-Isoquinoline)

• Product Name: 6-methoxy-1-methyl-Isoquinoline
• CAS No: 52986-71-7
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 358312
• PubChem ID: 15933745
• Update Time: 2025-04-19

6-methoxy-1-methyl-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-1-methyl-Isoquinoline
• 6-methoxy-1-methylisoquinoline
• Isoquinoline, 6-methoxy-1-methyl-
• SCHEMBL3266115
• AKOS015912088
• 1-methyl-6-Isoquinolinol
• DTXSID30579810
• 52986-71-7

• Inchi： 1S/C11H11NO/c1-8-11-4-3-10(13-2)7-9(11)5-6-12-8/h3-7H,1-2H3
• InChI Key： OWDSYQHGTWALKU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C)=NC=CC=2C=1

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives